Cas no 1781993-71-2 (3-Amino-2-(4,4-dimethylcyclohexyl)propan-1-ol)
1781993-71-2 structure
Product Name:3-Amino-2-(4,4-dimethylcyclohexyl)propan-1-ol
CAS No:1781993-71-2
MF:C11H23NO
MW:185.306423425674
CID:5696915
PubChem ID:84071992
Update Time:2023-10-14
3-Amino-2-(4,4-dimethylcyclohexyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1459303
- 3-Amino-2-(4,4-dimethylcyclohexyl)propan-1-ol
- 1781993-71-2
- CID 84071992
- Cyclohexaneethanol, β-(aminomethyl)-4,4-dimethyl-
-
- Inchi: 1S/C11H23NO/c1-11(2)5-3-9(4-6-11)10(7-12)8-13/h9-10,13H,3-8,12H2,1-2H3
- InChI Key: PULXXWIFDPNFGP-UHFFFAOYSA-N
- SMILES: OCC(CN)C1CCC(C)(C)CC1
Computed Properties
- Exact Mass: 185.177964357g/mol
- Monoisotopic Mass: 185.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 0.935±0.06 g/cm3(Predicted)
- Boiling Point: 293.7±13.0 °C(Predicted)
- pka: 14.80±0.10(Predicted)
3-Amino-2-(4,4-dimethylcyclohexyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1459303-1.0g |
3-amino-2-(4,4-dimethylcyclohexyl)propan-1-ol |
1781993-71-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1459303-50mg |
3-amino-2-(4,4-dimethylcyclohexyl)propan-1-ol |
1781993-71-2 | 50mg |
$1020.0 | 2023-09-29 | ||
| Enamine | EN300-1459303-100mg |
3-amino-2-(4,4-dimethylcyclohexyl)propan-1-ol |
1781993-71-2 | 100mg |
$1068.0 | 2023-09-29 | ||
| Enamine | EN300-1459303-250mg |
3-amino-2-(4,4-dimethylcyclohexyl)propan-1-ol |
1781993-71-2 | 250mg |
$1117.0 | 2023-09-29 | ||
| Enamine | EN300-1459303-500mg |
3-amino-2-(4,4-dimethylcyclohexyl)propan-1-ol |
1781993-71-2 | 500mg |
$1165.0 | 2023-09-29 | ||
| Enamine | EN300-1459303-1000mg |
3-amino-2-(4,4-dimethylcyclohexyl)propan-1-ol |
1781993-71-2 | 1000mg |
$1214.0 | 2023-09-29 | ||
| Enamine | EN300-1459303-2500mg |
3-amino-2-(4,4-dimethylcyclohexyl)propan-1-ol |
1781993-71-2 | 2500mg |
$2379.0 | 2023-09-29 | ||
| Enamine | EN300-1459303-5000mg |
3-amino-2-(4,4-dimethylcyclohexyl)propan-1-ol |
1781993-71-2 | 5000mg |
$3520.0 | 2023-09-29 | ||
| Enamine | EN300-1459303-10000mg |
3-amino-2-(4,4-dimethylcyclohexyl)propan-1-ol |
1781993-71-2 | 10000mg |
$5221.0 | 2023-09-29 |
3-Amino-2-(4,4-dimethylcyclohexyl)propan-1-ol Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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